Cas no 1177302-19-0 (N-methoxy-N-methylpiperidine-4-carboxamide hydrochloride)

• Product Name: N-methoxy-N-methylpiperidine-4-carboxamide hydrochloride
• CAS No: 1177302-19-0
• MF: C₈H₁₇ClN₂O₂
• MW: 208.685781240463
• MDL: MFCD08272026
• CID: 1207164
• PubChem ID: 49759105
• Update Time: 2025-10-29

N-methoxy-N-methylpiperidine-4-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-Methoxy-N-methylpiperidine-4-carboxamide hydrochloride
• hydrochloride
• N-methoxy-N-methylpiperidine-4-carboxamide
• 4-(METHOXY-METHYL-CARBAMOYL)PIPERIDINE HYDROCHLORIDE
• VU0494750-1
• N-METHOXY-N-METHYLPIPERIDINE-4-CARBOXAMIDE HCL
• CXB30219
• SCHEMBL14697565
• N-methoxy-N-methylpiperidine-4-carboxamidehydrochloride
• MFCD08272026
• EN300-218625
• F2145-0876
• 1177302-19-0
• SXSMOXRISJIYGP-UHFFFAOYSA-N
• AKOS026676955
• N-methoxy-N-methylpiperidine-4-carboxamide;hydrochloride
• AS-36645
• N-methoxy-N-methylpiperidine-4-carboxamide hydrochloride

• MDL： MFCD08272026
• Inchi： 1S/C8H16N2O2.ClH/c1-10(12-2)8(11)7-3-5-9-6-4-7;/h7,9H,3-6H2,1-2H3;1H
• InChI Key： SXSMOXRISJIYGP-UHFFFAOYSA-N
• SMILES： C(C1CCNCC1)(=O)N(C)OC.Cl

Computed Properties

• Exact Mass: 208.0978555g/mol
• Monoisotopic Mass: 208.0978555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides

Additional information on N-methoxy-N-methylpiperidine-4-carboxamide hydrochloride

N-methoxy-N-methylpiperidine-4-carboxamide hydrochloride (CAS 1177302-19-0): A Comprehensive Overview

N-methoxy-N-methylpiperidine-4-carboxamide hydrochloride (CAS 1177302-19-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This hydrochloride salt derivative of N-methoxy-N-methylpiperidine-4-carboxamide is widely recognized for its unique structural features and versatile applications. With the growing demand for novel chemical entities in drug discovery, this compound has become a subject of intense study among researchers exploring piperidine derivatives and their potential biological activities.

The molecular structure of N-methoxy-N-methylpiperidine-4-carboxamide hydrochloride combines several functional groups that contribute to its distinctive properties. The piperidine ring serves as a crucial scaffold, while the methoxy-N-methyl carboxamide moiety enhances its solubility and reactivity profile. These structural characteristics make it particularly valuable in medicinal chemistry, where researchers are actively investigating its potential as a pharmaceutical intermediate or building block for more complex molecules.

Recent trends in chemical research highlight the importance of N-methoxy-N-methyl amide derivatives in various synthetic applications. The hydrochloride salt form of this compound offers improved stability and handling characteristics compared to its free base counterpart. This aspect is particularly relevant in current pharmaceutical development, where formulators seek compounds with optimal physicochemical properties for drug formulation and delivery systems.

From a synthetic chemistry perspective, N-methoxy-N-methylpiperidine-4-carboxamide hydrochloride serves as a valuable reagent in numerous transformations. Its applications extend to the preparation of various heterocyclic compounds, which are fundamental structures in many therapeutic agents. The compound's reactivity profile makes it suitable for amide bond formation reactions and other key transformations in organic synthesis.

The pharmaceutical industry has shown particular interest in piperidine-4-carboxamide derivatives due to their potential biological activities. While N-methoxy-N-methylpiperidine-4-carboxamide hydrochloride itself is primarily used as an intermediate, its structural analogs have demonstrated various pharmacological properties in preclinical studies. This has led to increased research into similar compounds for potential therapeutic applications.

Quality control and characterization of N-methoxy-N-methylpiperidine-4-carboxamide hydrochloride are critical aspects of its production and use. Advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to ensure the compound's purity and identity. These quality assurance measures are particularly important when the material is intended for use in pharmaceutical applications.

In the context of green chemistry initiatives, researchers are exploring more sustainable synthetic routes to N-methoxy-N-methylpiperidine-4-carboxamide hydrochloride and related compounds. This aligns with current industry trends toward environmentally friendly chemical processes that minimize waste and reduce the use of hazardous reagents. The development of efficient catalytic methods for producing such specialty chemicals remains an active area of investigation.

The storage and handling of N-methoxy-N-methylpiperidine-4-carboxamide hydrochloride require standard laboratory precautions. While not classified as highly hazardous, proper storage conditions (typically cool, dry environments) help maintain the compound's stability over extended periods. These considerations are particularly relevant for research institutions and chemical suppliers maintaining inventory of this research chemical.

Market demand for N-methoxy-N-methylpiperidine-4-carboxamide hydrochloride has shown steady growth, reflecting its importance in chemical research and development. Suppliers typically offer this compound in various quantities, from milligram-scale for initial research to kilogram quantities for larger-scale applications. The pricing and availability of this chemical intermediate may vary depending on purity specifications and market conditions.

Future research directions for N-methoxy-N-methylpiperidine-4-carboxamide hydrochloride may include exploration of its potential in new synthetic methodologies or as a precursor for novel compound libraries. The continued interest in piperidine-based compounds within medicinal chemistry suggests that derivatives of this structure will remain important targets for investigation in drug discovery programs.

For researchers working with N-methoxy-N-methylpiperidine-4-carboxamide hydrochloride, proper documentation of experimental procedures and results is essential. This includes detailed records of reaction conditions, yields, and any observed properties or activities. Such documentation contributes to the growing body of knowledge about this specialized chemical and its potential applications.

In summary, N-methoxy-N-methylpiperidine-4-carboxamide hydrochloride (CAS 1177302-19-0) represents an important compound in contemporary chemical research. Its structural features and reactivity profile make it valuable for various applications, particularly in pharmaceutical development. As research continues to explore the potential of piperidine derivatives, this compound and its analogs will likely remain subjects of significant scientific interest.